1-(5-Chloro-2-fluorophenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(5-chloro-2-fluorophenyl)-3-(chloromethyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H11Cl2F/c13-7-11-4-12(5-11,6-11)9-3-8(14)1-2-10(9)15/h1-3H,4-7H2
• InChI Key: RMJLHWMRZKPCAE-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=CC(=C3)Cl)F)CCl
• Molecular Formula: C12H11Cl2F
• Molecular Weight: 245.12 g/mol

Description

This compound is a derivative of bicyclo[1.1.1]pentanes (BCPs), which have been studied for over 20 years. The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring.

Synthesis Analysis

A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. A continuous flow process to generate [1.1.1]propellane on demand has been presented, which can directly be derivatised into various BCP species. This was realised in throughputs up to 8.5 mmol h−1 providing an attractive and straightforward access to gram quantities of selected BCP building blocks.

Molecular Structure Analysis

The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring. This suggests that the compound may have similar therapeutic effects as Flurbiprofen.

Chemical Reactions Analysis

A continuous flow process to generate [1.1.1]propellane on demand is presented. This process can directly be derivatised into various BCP species. A continuous photochemical transformation of [1.1.1]propellane into valuable BCPs bearing mixed ester/acyl chloride moieties was also developed.